2-iodo-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide

• IUPAC Name: 2-iodo-N-[(4-phenyl-1,3-thiazol-2-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C17H12IN3OS2/c18-13-9-5-4-8-12(13)15(22)20-16(23)21-17-19-14(10-24-17)11-6-2-1-3-7-11/h1-10H,(H2,19,20,21,22,23)
• InChI Key: KWVCFAYDMYFYJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC(=S)NC(=O)C3=CC=CC=C3I
• Molecular Formula: C17H12IN3OS2
• Molecular Weight: 465.3 g/mol

Description

2-iodo-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a thiazole derivative that has shown promising results in various biochemical and physiological studies.

Mechanism of Action

The exact mechanism of action of 2-iodo-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide is not fully understood. However, studies have shown that this compound may inhibit the activity of certain enzymes that are involved in cell growth and proliferation. It may also induce apoptosis by activating certain pathways in the cell.
Biochemical and Physiological Effects:
Studies have shown that 2-iodo-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system. It has also been shown to have antioxidant properties and may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-iodo-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide in lab experiments is its well-established synthesis method and its potential applications in various research fields. However, one of the main limitations is the lack of knowledge about its mechanism of action. Further research is needed to fully understand the effects of this compound.

Future Directions

There are many future directions for research on 2-iodo-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide. One area of research could be to further investigate its potential as an anti-cancer agent. Other areas of research could include its effects on the immune system and its potential use as an anti-inflammatory agent. Further studies could also be done to fully understand its mechanism of action and to identify any potential side effects. Overall, 2-iodo-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide has shown great potential in various research fields and further studies are needed to fully explore its potential applications.

Synthesis Methods

The synthesis of 2-iodo-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide involves the reaction of 2-iodobenzoic acid with thiosemicarbazide in the presence of phosphorus oxychloride. The resulting compound is then reacted with 4-phenyl-2-aminothiazole and carbon disulfide to yield the final product. This synthesis method has been well-established and has been used in various studies.

Scientific Research Applications

2-iodo-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide has been studied for its potential applications in various scientific research fields. One of the main areas of research has been in the field of cancer research. Studies have shown that this compound has the potential to inhibit the growth of cancer cells by inducing apoptosis. It has also been studied for its potential use as an anti-inflammatory agent and for its effects on the immune system.